2-ethyl-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}butanamide

• Molecular Formula: C17H32N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 2-ethyl-N-[(1-morpholin-4-ylcyclohexyl)methyl]butanamide
• InChI: InChI=1S/C17H32N2O2/c1-3-15(4-2)16(20)18-14-17(8-6-5-7-9-17)19-10-12-21-13-11-19/h15H,3-14H2,1-2H3,(H,18,20)
• InChI Key: RYKCWCHNWJWFHP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC1(CCCCC1)N2CCOCC2

Description

2-ethyl-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}butanamide is a complex organic compound with a unique structure that includes a morpholine ring, a cyclohexyl group, and a butanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethyl-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}butanamide typically involves multiple steps, starting with the preparation of intermediate compoundsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to achieve the required quality standards for commercial applications .

Chemical Reactions Analysis

Types of Reactions

2-ethyl-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}butanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

The common reagents used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific reaction conditions such as temperature control and inert atmosphere to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

2-ethyl-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}butanamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-ethyl-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 6-ethoxy-4-N-(2-morpholin-4-ylethyl)-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine
• N-ethyl-2-morpholin-4-ylethanamine

Uniqueness

Its structure allows for diverse chemical modifications, making it a versatile compound for research and industrial purposes .